N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea

• IUPAC Name: 1-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenyl-1-propan-2-ylurea
• InChI: InChI=1S/C20H22N4O2/c1-14(2)24(20(25)21-17-7-5-4-6-8-17)13-18-22-19(23-26-18)16-11-9-15(3)10-12-16/h4-12,14H,13H2,1-3H3,(H,21,25)
• InChI Key: WXKLKLFEDHBGPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN(C(C)C)C(=O)NC3=CC=CC=C3
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea is a chemical compound that has gained significant attention in scientific research. It is a member of the oxadiazole family, which has been extensively studied due to its potential applications in various fields.

Scientific Research Applications

N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, it has been investigated for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are essential for the survival and growth of microorganisms and cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth and replication of microorganisms. Additionally, it has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea in lab experiments include its potency, selectivity, and low toxicity. However, its limited solubility in water and other solvents can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-isopropyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-N'-phenylurea. One potential area of research is the development of new drugs based on the compound's antimicrobial, antifungal, and antiviral properties. Additionally, further investigation into its potential use in cancer treatment is warranted. Finally, the development of new synthesis methods and modifications to the compound's structure could lead to the development of more potent and selective compounds.